4'-Fluoro-3-piperidinomethyl benzophenone
Description
4’-Fluoro-3-piperidinomethyl benzophenone is a chemical compound with the molecular formula C19H20FNO and a molecular weight of 297.37 . Its IUPAC name is (4-fluorophenyl)- [3- (piperidin-1-ylmethyl)phenyl]methanone .
Molecular Structure Analysis
The molecular structure of 4’-Fluoro-3-piperidinomethyl benzophenone consists of a benzophenone core with a fluorine atom at the 4’ position and a piperidinomethyl group at the 3 position . The InChI Key is VRPOQGSXTSVFLK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The boiling point of 4’-Fluoro-3-piperidinomethyl benzophenone is 421.6ºC at 760 mmHg, and its flash point is 208.8ºC . It has a density of 1.151g/cm³ .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
Benzophenone-based derivatives have been extensively used in the development of Organic Light-Emitting Diodes (OLEDs) . OLEDs have garnered considerable attention due to their potential applications in flat-panel displays and solid-state lighting technologies . The thin and flexible design of OLEDs enables the development of innovative lighting solutions .
Thermally Activated Delayed Fluorescent (TADF) Emitters
Benzophenone also functions as a classical phosphor with high intersystem crossing efficiency . This characteristic makes it a compelling candidate for effective reverse intersystem crossing, leading to the development of Thermally Activated Delayed Fluorescent (TADF) emitters . These emitting materials have witnessed a pronounced interest in recent years due to their incorporation in metal-free electroactive frameworks .
Organic Semiconductors
The benzophenone core has attracted much attention as a fragment for the synthesis of organic semiconductors . These materials are used in various electronic devices, including transistors, solar cells, and sensors.
Photostabilizers in Sunscreens
Benzophenone derivatives are commonly used as photostabilizers in sunscreens . They absorb and dissipate UV radiation, which protects the skin from damage.
Host Materials in OLED Devices
Benzophenone-based compounds are used as host materials in OLED devices . They can effectively transport both holes and electrons, which is crucial for the performance of the device .
Emission Layer in OLED Devices
In addition to being used as host materials, benzophenone-based compounds are also used in the emission layer of OLED devices . They can emit light of various colors, which is important for display applications .
properties
IUPAC Name |
(4-fluorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO/c20-18-9-7-16(8-10-18)19(22)17-6-4-5-15(13-17)14-21-11-2-1-3-12-21/h4-10,13H,1-3,11-12,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRPOQGSXTSVFLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC(=CC=C2)C(=O)C3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30643141 |
Source
|
| Record name | (4-Fluorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Fluoro-3-piperidinomethyl benzophenone | |
CAS RN |
898793-05-0 |
Source
|
| Record name | (4-Fluorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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